Cas no 2137840-22-1 (3-Furancarboxylic acid, 2-(1,1-dimethylethyl)-5-(2-methylpropyl)-)

• Product Name: 3-Furancarboxylic acid, 2-(1,1-dimethylethyl)-5-(2-methylpropyl)-
• CAS No: 2137840-22-1
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 5259788
• Update Time: 2025-06-08

3-Furancarboxylic acid, 2-(1,1-dimethylethyl)-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 2-(1,1-dimethylethyl)-5-(2-methylpropyl)-

• Inchi： 1S/C13H20O3/c1-8(2)6-9-7-10(12(14)15)11(16-9)13(3,4)5/h7-8H,6H2,1-5H3,(H,14,15)
• InChI Key： ZOMLIPJTEOJTRD-UHFFFAOYSA-N
• SMILES： O1C(CC(C)C)=CC(C(O)=O)=C1C(C)(C)C

Additional information on 3-Furancarboxylic acid, 2-(1,1-dimethylethyl)-5-(2-methylpropyl)-

Exploring the Properties and Applications of 3-Furancarboxylic acid, 2-(1,1-dimethylethyl)-5-(2-methylpropyl)- (CAS No. 2137840-22-1)

In the realm of organic chemistry, 3-Furancarboxylic acid, 2-(1,1-dimethylethyl)-5-(2-methylpropyl)- (CAS No. 2137840-22-1) stands out as a versatile compound with significant potential in various industrial and research applications. This furancarboxylic acid derivative is characterized by its unique molecular structure, which includes a tert-butyl group and an isobutyl substituent. These functional groups contribute to its distinct chemical properties, making it a subject of interest for scientists and manufacturers alike.

The compound's CAS number 2137840-22-1 is often searched in databases for its physicochemical properties, such as melting point, solubility, and stability. Researchers are particularly intrigued by its potential role in pharmaceutical intermediates and flavor and fragrance industries. With the growing demand for sustainable chemicals, this furancarboxylic acid derivative is also being explored for its eco-friendly applications, aligning with the global shift toward green chemistry.

One of the most frequently asked questions about 3-Furancarboxylic acid, 2-(1,1-dimethylethyl)-5-(2-methylpropyl)- revolves around its synthesis methods. Modern techniques often involve catalytic processes or microwave-assisted reactions, which are energy-efficient and reduce waste. These advancements are part of the broader trend toward sustainable synthesis, a hot topic in chemical research. Additionally, its potential as a building block for polymers has garnered attention, especially in the development of biodegradable materials.

The compound's isobutyl and tert-butyl groups also make it a candidate for specialty chemicals used in cosmetics and food additives. Consumers and manufacturers are increasingly interested in natural-derived ingredients, and this furancarboxylic acid derivative fits well into this niche. Its structural features allow for modifications that can enhance bioavailability or aromatic profiles, making it valuable for flavor enhancement and fragrance formulation.

From an SEO perspective, keywords like "CAS 2137840-22-1 supplier", "2-tert-butyl-5-isobutyl-3-furancarboxylic acid uses", and "sustainable furan derivatives" are highly relevant. These terms reflect the compound's commercial and scientific appeal. As the demand for high-purity chemicals grows, suppliers and researchers are keen to understand its storage conditions and handling requirements, which are critical for maintaining its integrity.

In conclusion, 3-Furancarboxylic acid, 2-(1,1-dimethylethyl)-5-(2-methylpropyl)- (CAS No. 2137840-22-1) is a compound with multifaceted applications, from pharmaceuticals to green chemistry. Its unique structure and adaptability make it a valuable asset in modern chemical innovation. As research continues, its role in sustainable industrial processes and specialty formulations is likely to expand, further solidifying its importance in the chemical landscape.